Cas no 1383949-10-7 (2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline)

• Product Name: 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline
• CAS No: 1383949-10-7
• MF: C₁₈H₁₄F₃NO
• MW: 317.30507516861
• CID: 4592971
• Update Time: 2025-07-15

2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline
• Quinoline, 2-methyl-8-[[4-(trifluoromethyl)phenyl]methoxy]-

• Inchi： 1S/C18H14F3NO/c1-12-5-8-14-3-2-4-16(17(14)22-12)23-11-13-6-9-15(10-7-13)18(19,20)21/h2-10H,11H2,1H3
• InChI Key： JFXGYWFFRSIFAK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OCC2=CC=C(C(F)(F)F)C=C2)C=CC=1C

Additional information on 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline

Introduction to 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline (CAS No. 1383949-10-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline, identified by the chemical abstracts service number 1383949-10-7, is a structurally intriguing compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. This heterocyclic molecule combines a quinoline backbone with functional groups that enhance its biological activity, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a methyl group at the 2-position and a 4-(trifluoromethyl)benzyloxy moiety at the 8-position in 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline modulates its electronic and steric properties, potentially enhancing binding affinity to biological targets. The trifluoromethyl group, in particular, is a well-known pharmacophore that can improve metabolic stability and binding interactions due to its electron-withdrawing nature.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the benzyloxy group in 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline may interact with specific amino acid residues in protein targets, modulating their function. This has opened up new avenues for developing small-molecule inhibitors targeting diseases associated with these proteins.

In the realm of medicinal chemistry, the synthesis of derivatives of 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline has been extensively studied to optimize its pharmacological profile. For instance, modifications at the 3-position or the benzyloxy moiety have shown promising results in preclinical models. These modifications not only enhance potency but also reduce off-target effects, making them ideal for therapeutic applications.

The incorporation of fluorine atoms into organic molecules is a common strategy to improve their pharmacokinetic properties. The presence of three fluorine atoms in the trifluoromethyl group of 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline contributes to its lipophilicity and metabolic stability, which are critical factors for drug efficacy. Furthermore, fluorine atoms can influence the conformational flexibility of the molecule, allowing it to adopt optimal orientations for binding to biological targets.

Emerging research indicates that quinoline derivatives like 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline may have applications beyond traditional therapeutic areas. For example, studies have explored their potential as probes for imaging biomarkers in cancer cells. The ability to label these compounds with fluorescent tags while maintaining their biological activity opens up possibilities for real-time monitoring of disease progression and treatment response.

The synthetic route to 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline involves multi-step organic transformations, including nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for subsequent biological evaluations. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound accurately.

The growing interest in natural product-inspired drug discovery has also influenced the design of novel quinoline derivatives like 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline. By leveraging structural motifs found in bioactive natural products, researchers aim to develop compounds with enhanced bioavailability and reduced toxicity. This approach aligns with the broader goal of sustainable drug development, where both efficacy and environmental impact are considered.

In conclusion, 2-methyl-8-(4-(trifluoromethyl)benzyloxy)quinoline represents a fascinating example of how structural modifications can enhance the biological activity of heterocyclic compounds. Its unique combination of functional groups makes it a versatile tool for medicinal chemists exploring new therapeutic strategies. As research progresses, this compound is likely to play a significant role in addressing unmet medical needs across various disease indications.